molecular formula C11H14O4 B8401364 5-Methoxy-2-(dimethoxymethyl)benzaldehyde

5-Methoxy-2-(dimethoxymethyl)benzaldehyde

Cat. No. B8401364
M. Wt: 210.23 g/mol
InChI Key: JNMXZSIAWLBERD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methoxy-2-(dimethoxymethyl)benzaldehyde is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methoxy-2-(dimethoxymethyl)benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methoxy-2-(dimethoxymethyl)benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

2-(dimethoxymethyl)-5-methoxybenzaldehyde

InChI

InChI=1S/C11H14O4/c1-13-9-4-5-10(8(6-9)7-12)11(14-2)15-3/h4-7,11H,1-3H3

InChI Key

JNMXZSIAWLBERD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)C(OC)OC)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the dimethyl acetal of p-anisaldehyde (5.3 g) in dry diethyl ether (90 mL) at 0° was treated with a 1.7 molar solution of t-butyl lithium (20.5 mL). The solution was stirred for 1.5 h at 0°, followed by addition of anhydrous dimethylformamide (2.9 mL). The solution was allowed to warm to 23° over 1 h, quenched by the addition of water, and extracted with ethyl acetate (2×200 mL). The combined organic layers were dried (MgSO4) and evaporated. The residue was purified by chromatography on silica using 90% hexane-ethyl acetate as eluent to afford the title compound as a pale yellow oil (2.63 g).
[Compound]
Name
dimethyl acetal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5.3 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20.5 mL
Type
reactant
Reaction Step One
Quantity
90 mL
Type
reactant
Reaction Step One
Quantity
2.9 mL
Type
reactant
Reaction Step Two

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